Cas no 61452-42-4 (Butanoic acid, 3-[(phenylmethyl)thio]-, methyl ester)

• Product Name: Butanoic acid, 3-[(phenylmethyl)thio]-, methyl ester
• CAS No: 61452-42-4
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 478810
• PubChem ID: 12297305
• Update Time: 2025-04-19

Butanoic acid, 3-[(phenylmethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[(phenylmethyl)thio]-, methyl ester
• methyl 3-benzylsulfanylbutanoate
• AKOS009568456
• DTXSID50485747
• 61452-42-4

• Inchi： 1S/C12H16O2S/c1-10(8-12(13)14-2)15-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： DEMYBAKKTWRZJR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C(C)CC(=O)OC

Computed Properties

• Exact Mass: 224.08718
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3